Cas no 1805433-99-1 (4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid)

• Product name: 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid
• CAS No: 1805433-99-1
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4895333

4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-3-5(7(10)11)6(9(13)14)8(12-4)15-2/h3,7H,1-2H3,(H,13,14)
• InChI Key： XECVZKSSJAKQGS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(=C1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 59.4
• XLogP3: 1.7

Additional information on 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid

4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid (CAS No. 1805433-99-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a methoxy group at position 2, and a methyl group at position 6, along with a carboxylic acid group at position 3. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for both fundamental research and practical applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki coupling and other cross-coupling reactions. The synthesis of 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid involves a series of carefully optimized steps to ensure high yield and purity. Researchers have explored various routes, including the use of transition metal catalysts and advanced protecting group strategies, to achieve the desired product. These efforts have not only improved the synthetic efficiency but also opened new avenues for exploring similar pyridine derivatives.

The structural features of this compound make it an attractive candidate for applications in drug discovery. The presence of electron-withdrawing groups like the difluoromethyl and methoxy substituents can influence the electronic properties of the pyridine ring, potentially enhancing its ability to interact with biological targets. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, investigations into its ability to modulate key enzymes involved in inflammatory pathways have shown promising results, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid has also garnered attention in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where its ability to facilitate charge transport could enhance device performance. Recent experiments have demonstrated that incorporating this compound into OFETs can lead to improved carrier mobility and stability under operational conditions.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid has become crucial. Studies have shown that under specific environmental conditions, such as those involving microbial activity or photodegradation, the compound can undergo transformation into less harmful byproducts. These findings are essential for assessing its safety profile and ensuring responsible use in industrial processes.

In conclusion, 4-(Difluoromethyl)-2-methoxy-6-methylpyridine-3-carboxylic acid (CAS No. 1805433-99-1) stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups continue to inspire innovative research directions, driving advancements in both theoretical understanding and practical implementations. As scientific exploration progresses, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic solutions.